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Compound of Interest

Compound Name: Neuropeptide Y(29-64)

Cat. No.: B15603914

Technical Support Center: Neuropeptide Y(29-
64)

This technical support center provides essential guidance for researchers, scientists, and drug
development professionals on the long-term stability and storage of Neuropeptide Y(29-64)
stock solutions. Adherence to these guidelines is critical for ensuring experimental
reproducibility and the integrity of your results.

Frequently Asked Questions (FAQs)

Q1: How should I store the lyophilized Neuropeptide Y(29-64) powder?

For long-term stability, lyophilized Neuropeptide Y(29-64) powder should be stored in a
desiccator, protected from light.[1][2] Recommended storage temperatures are -20°C for up to
a year or, preferably, -80°C for two years or more.[1][3] Before use, it is crucial to allow the vial
to equilibrate to room temperature before opening to prevent moisture absorption.[2][4]

Q2: What is the best solvent to reconstitute Neuropeptide Y(29-64)?

The choice of solvent depends on the experimental application. For many in vitro studies,
sterile, high-purity water is the recommended primary solvent due to the peptide's high
aqueous solubility.[3][5] If solubility issues arise, anhydrous dimethyl sulfoxide (DMSQO) can be
used to prepare a concentrated stock solution, which can then be further diluted in an aqueous
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buffer.[4][5] For in vivo applications, more complex solvent systems, such as those containing
DMSO, PEG300, and Tween-80, may be necessary.[6][7]

Q3: How should | store my reconstituted Neuropeptide Y(29-64) stock solution?

To maintain the stability of reconstituted Neuropeptide Y(29-64), it is imperative to aliquot the
stock solution into single-use volumes and store them frozen.[1][2] For short-term storage (up
to one month), -20°C is adequate.[1][6][8] For long-term storage (up to six months), -80°C is
strongly recommended.[1][6][8]

Q4: Why is it critical to avoid repeated freeze-thaw cycles?

Repeated freeze-thaw cycles can significantly degrade the peptide, leading to a loss of
biological activity and inconsistent experimental outcomes.[1][9] Each cycle can cause the
formation of ice crystals that may denature the peptide's structure.[1] To circumvent this,
always prepare single-use aliquots from a freshly prepared stock solution.[1][2]

Q5: My reconstituted Neuropeptide Y(29-64) solution appears cloudy. Can | still use it?

A cloudy solution indicates incomplete dissolution or peptide aggregation.[5][10] It is not
recommended to use a cloudy solution as the actual peptide concentration will be unknown,
leading to unreliable results.[5] You can try gentle vortexing or sonication to aid dissolution.[5]
[11] If the solution remains cloudy, it is best to prepare a fresh stock solution.
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Issue

Possible Cause

Recommended Solution

Difficulty Dissolving Powder

- Incorrect solvent choice.-
Insufficient solvent volume.-

Peptide aggregation.

- Confirm the recommended
solvent for your application
(sterile water or DMSO).[4][5]-
Ensure the solvent volume is
adequate for the desired
concentration.- Use gentle
vortexing or brief sonication to
aid dissolution.[5][11]

Inconsistent Experimental

Results

- Peptide degradation due to
improper storage or handling.-

Multiple freeze-thaw cycles.

- Prepare fresh, single-use
aliquots from the stock solution
for each experiment.[1]-
Ensure proper storage of
lyophilized powder and
reconstituted solutions at

recommended temperatures.

[1]

Precipitate Forms After

Thawing

- Peptide aggregation.- Poor

solubility in the chosen buffer.

- Gently vortex the thawed
aliquot. If the precipitate
persists, brief sonication may
help.[1]- Ensure the final
concentration in your
experimental buffer is within

the peptide's solubility limits.

Loss of Biological Activity

- Peptide degradation.

- Discard the current stock
solution and prepare a new
one from fresh lyophilized
powder.- Strictly adhere to
recommended storage and

handling protocols.[1]

Quantitative Data Summary

Table 1: Recommended Storage Conditions for Neuropeptide Y(29-64)
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Storage

Form Duration Key Considerations
Temperature
Store sealed and
Lyophilized Powder -20°C Up to 1 year[3] protected from
moisture.[1][3]
Store sealed and
Lyophilized Powder -80°C = 2 years[3] protected from
moisture.[1][3]
Must be in single-use
Reconstituted Stock ) i
] -20°C Up to 1 month[1][6][8] aliquots to avoid
Solution
freeze-thaw cycles.[1]
] Must be in single-use
Reconstituted Stock Up to 6 months[1][6] ) i
) -80°C aliquots for optimal
Solution [8] N
stability.[1]
Table 2: Solubility of Neuropeptide Y(29-64)
Solvent Solubility Molar Solubility Notes
Recommended
Water = 46.67 mg/mL[3][4] =>10.92 mM[3][4] primary solvent for in
vitro use.[3]
May require
DMSO ~16.67 mg/mL[3][4] ~3.90 mM[3][4] sonication to fully

dissolve.[3][4]

Note: ">" indicates that the peptide is soluble at this concentration, but the saturation point may
be higher. The molecular weight of Neuropeptide Y(29-64) is approximately 4272.7 g/mol .[3]

Experimental Protocols

Protocol 1: Reconstitution of Lyophilized Neuropeptide
Y(29-64)
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This protocol outlines the standard procedure for preparing a stock solution from lyophilized

powder.

Materials:

Vial of lyophilized Neuropeptide Y(29-64)
High-purity sterile water or anhydrous DMSO
Sterile, low-protein-binding polypropylene microcentrifuge tubes

Calibrated micropipettes

Procedure:

Equilibration: Allow the vial of lyophilized peptide to reach room temperature before opening
to prevent condensation.[2][4]

Centrifugation: Briefly centrifuge the vial to ensure all the powder is at the bottom.[11]

Solvent Addition: Carefully add the calculated volume of the appropriate solvent (e.g., sterile
water or DMSO) to the vial to achieve the desired stock concentration.

Dissolution: Gently vortex or swirl the vial to dissolve the peptide. If necessary, sonicate the
vial in a water bath for short intervals.[5][11]

Visual Inspection: Ensure the solution is clear and free of particulates.[3]

Aliquoting: Immediately divide the stock solution into single-use aliquots in sterile, low-
protein-binding polypropylene tubes.[1][3]

Storage: Store the aliquots at -20°C for short-term use or -80°C for long-term storage.[1][6]

[8]

Visualizations
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Caption: Experimental workflow for reconstituting and storing Neuropeptide Y(29-64).
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Caption: Simplified Neuropeptide Y signaling pathway via Gi/o-coupled receptors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15603914#long-term-stability-and-storage-of-
neuropeptide-y-29-64-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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